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Introduction
Metalaxyl-M, the R-enantiomer of the fungicide metalaxyl, is a highly effective systemic

fungicide renowned for its specific activity against Oomycete pathogens, such as Phytophthora

and Pythium species.[1][2][3] Its systemic nature is a key attribute, allowing for the protection of

new growth and untreated plant parts, rendering it a valuable tool in modern agriculture.[4][5]

This technical guide provides a comprehensive overview of the systemic properties of

Metalaxyl-M, including its uptake, translocation, and distribution within plants, its mode of

action, and relevant experimental protocols.

Physicochemical Properties
Metalaxyl-M is the biologically more active isomer of metalaxyl, offering comparable efficacy at

lower application rates.[1][6] It is characterized by its high water solubility, a property that

significantly influences its mobility within both the plant and the soil.[2][5]
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Property Value Reference

IUPAC Name
methyl N-(2,6-dimethylphenyl)-

N-(methoxyacetyl)-D-alaninate
[7]

CAS No. 70630-17-0 [7]

Molecular Formula C₁₅H₂₁NO₄ [7]

Molecular Weight 279.33 g/mol [7]

Water Solubility 8,400 mg/L at 22 °C [2][8]

log P (octanol/water) 1.65 [8]

Mode of Action
Metalaxyl-M's fungicidal activity stems from its ability to inhibit protein synthesis in target fungi.

[7] Specifically, it interferes with the synthesis of ribosomal RNA (rRNA) by targeting and

inhibiting RNA polymerase I.[1][3][9] This disruption halts the production of essential proteins,

ultimately leading to the cessation of fungal growth and development, including spore

germination and mycelial spread.[1][4]
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Diagram 1: Mode of Action of Metalaxyl-M.
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Systemic Properties: Uptake, Translocation, and
Distribution
Metalaxyl-M exhibits robust systemic activity, meaning it is absorbed by the plant and

transported throughout its vascular system. This ensures protection of both treated and

untreated plant parts, including new growth that emerges after application.[1][4]

Uptake
Metalaxyl-M can be absorbed by various plant parts, including the roots, stems, and leaves.[4]

[5] This versatility allows for flexible application methods such as soil drenches, seed

treatments, and foliar sprays.[1] Studies have shown that radiolabeled metalaxyl is readily

absorbed by plant roots and translocated to the aerial portions of the plant.[2][10]

Translocation
Once absorbed, Metalaxyl-M is transported throughout the plant via both the xylem and

phloem, demonstrating both acropetal (upward) and basipetal (downward) movement.[4][5][9]

However, acropetal movement in the xylem is generally more pronounced, leading to

accumulation in the upper leaves.[1][11] This efficient translocation ensures that the active

ingredient reaches sites of new growth, providing continuous protection against fungal

pathogens.[4] Studies on grapevine seedlings have demonstrated effective translocation to

upper leaves following soil drench or direct stem application.[11]

Distribution
The distribution of Metalaxyl-M within the plant is influenced by the method of application and

the plant's growth stage. Following root uptake, it is distributed throughout the plant, with higher

concentrations often found in the leaves.[2][10] In mature leaves, radioactivity from labeled

metalaxyl has been observed to concentrate at the margins.[2]
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Diagram 2: Systemic Movement of Metalaxyl-M in Plants.
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Metabolism in Plants
In plants, Metalaxyl-M undergoes metabolic degradation. The major metabolic pathways

include the hydrolysis of the methyl ester and the oxidation of the ring-methyl groups.[2][3]

These processes can lead to the formation of various metabolites, which may then be

conjugated with plant components like glucose.[12] In lettuce, for instance, the parent

metalaxyl and a metabolite, N-(2,6-dimethylphenyl)-N-(methoxyacetyl)alanine, were found to

be significant components of the total residue.[12]

Quantitative Data
Efficacy and Application Rates
The application rates of Metalaxyl-M vary depending on the crop, target pathogen, and

application method.
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Crop Target Disease

Application
Rate (g
Metalaxyl-
M/ha)

Application
Method

Reference

Hops
Pseudoperonosp

ora humuli
100-140 Foliar Spray [7]

Potatoes,

Tomatoes

Phytophthora

infestans
100-140 Foliar Spray [7]

Tobacco
Peronospora

tabacina
100-140 Foliar Spray [7]

Vines
Plasmopara

viticola
100-140 Foliar Spray [7]

Vegetables Downy Mildews 100-140 Foliar Spray [7]

Lettuce Bremia lactucae 100-140 Foliar Spray [7]

Avocado, Citrus
Root and Lower

Stem Rots
250-1000 Soil Application [7]

Tobacco
Phytophthora

nicotianae
250-1000 Soil Application [7]

Peppers
Phytophthora

spp.
250-1000 Soil Application [7]

Various Crops Pythium spp. 250-1000 Soil Application [7]

Maize, Peas,

Sorghum,

Sunflowers

Systemic

Peronosporacea

e

35-300 g/100 kg

seed
Seed Treatment [7]

Various Crops
Damping-off

(Pythium spp.)

8.25-17.5 g/100

kg seed
Seed Treatment [7]

Soil Mobility and Persistence
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The mobility and persistence of Metalaxyl-M in soil are influenced by soil type, organic matter

content, and environmental conditions. Its high water solubility contributes to its potential for

leaching, particularly in sandy soils with low organic matter.[2][13]

Parameter Value Conditions Reference

Soil Half-life
Approx. 3 and 8

weeks

Unsterilized Guelph

Loam and Bradford

Muck, respectively

[13]

Soil Half-life 7-14 days Aerobic conditions [9]

Adsorption (K values)
0.45 - 31.62

nanomoles/g

Fox Sandy Loam to

Bradford Muck
[13]

Mobility

Inversely related to

adsorption and

organic matter content

- [13]

Experimental Protocols
Studying Uptake and Translocation using Radiolabeled
Compounds
A common method to investigate the systemic properties of fungicides like Metalaxyl-M
involves the use of radiolabeled compounds (e.g., ¹⁴C-Metalaxyl-M).

Objective: To quantify the uptake, translocation, and distribution of Metalaxyl-M in a model

plant system.

Methodology:

Plant Cultivation: Grow model plants (e.g., tomato, mustard) hydroponically or in a defined

soil matrix to a specific growth stage.[10][14]

Application of Radiolabeled Metalaxyl-M:

Root Uptake: Introduce a known concentration of ¹⁴C-Metalaxyl-M into the hydroponic

solution or as a soil drench.[10]
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Foliar Uptake: Apply a defined amount of ¹⁴C-Metalaxyl-M to a specific leaf surface.

Incubation: Grow the plants under controlled environmental conditions for a set period.

Harvesting and Sectioning: At various time points, harvest the plants and dissect them into

different parts (roots, stem, older leaves, younger leaves, etc.).

Quantification of Radioactivity:

Combustion Analysis: Combust the dried plant tissues and measure the released ¹⁴CO₂

using liquid scintillation counting to determine the total amount of Metalaxyl-M and its

metabolites in each section.[10]

Autoradiography: Press the whole plant or plant sections against X-ray film to visualize the

distribution of the radiolabel.

Data Analysis: Calculate the percentage of applied radioactivity absorbed and its distribution

among the different plant parts over time.
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Diagram 3: Experimental Workflow for Systemic Property Analysis.
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Analytical Methods for Residue Determination
The quantification of Metalaxyl-M residues in plant tissues is crucial for understanding its

persistence and metabolism. High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography (GC) are commonly employed for this purpose.[15][16][17]

Objective: To determine the concentration of Metalaxyl-M and its metabolites in plant samples.

Methodology:

Sample Preparation:

Homogenize plant material (e.g., leaves, stems, roots).

Extract the analytes using a suitable solvent (e.g., methanol, acetone).[15][18]

Clean-up:

Perform liquid-liquid partition and/or column chromatography (e.g., with alumina) to

remove interfering co-extractives.[15]

Analysis:

HPLC: Utilize a suitable column (e.g., reverse-phase ODS or normal-phase chiral) and

mobile phase. Detection can be achieved using a UV detector or mass spectrometry (LC-

MS/MS) for higher sensitivity and specificity.[16][17][19]

GC: Employ a capillary column and a nitrogen-phosphorus detector (N/P-detector) for

sensitive detection.[15]

Quantification:

Use an internal or external standard method with a calibration curve generated from

certified reference standards of Metalaxyl-M and its metabolites.[18]

Conclusion
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Metalaxyl-M's potent systemic properties are fundamental to its efficacy as a fungicide. Its

ability to be readily absorbed and translocated throughout the plant ensures comprehensive

protection against a range of devastating Oomycete pathogens. Understanding the intricacies

of its uptake, transport, mode of action, and metabolism is paramount for optimizing its use in

integrated pest management strategies, managing resistance, and ensuring food safety. The

experimental protocols outlined in this guide provide a framework for further research into the

systemic behavior of Metalaxyl-M and other novel agrochemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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